Cas no 64727-35-1 (2-{(tert-butoxy)carbonylamino}-4-methylpentanoic acid)

2-{(tert-Butoxy)carbonylamino}-4-methylpentanoic acid is a protected derivative of leucine, featuring a tert-butoxycarbonyl (Boc) group on the amino functionality. This compound is widely utilized in peptide synthesis, where the Boc group serves as a temporary protecting group for the α-amino moiety, enabling selective deprotection under mild acidic conditions. Its sterically hindered structure enhances stability during coupling reactions, reducing side reactions. The carboxyl group remains free for activation and incorporation into peptide chains. This reagent is particularly valuable in solid-phase peptide synthesis (SPPS) and other applications requiring orthogonal protection strategies. Its high purity and consistent performance make it a reliable choice for researchers in medicinal chemistry and biochemistry.

2-{(tert-butoxy)carbonylamino}-4-methylpentanoic acid structure

64727-35-1 structure

Product Name:2-{(tert-butoxy)carbonylamino}-4-methylpentanoic acid

CAS No:64727-35-1

MF:C₁₁H₂₁NO₄

MW:231.28874373436

MDL:MFCD00076949

CID:417594

PubChem ID:268473

Update Time:2025-05-27

2-{(tert-butoxy)carbonylamino}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

- Leucine, N-[(1,1-dimethylethoxy)carbonyl]-
- 2-{(tert-butoxy)carbonylamino}-4-methylpentanoic acid
- AB02917
- AKOS000200168
- BOC-[15N]LEU-OH;146953-81-3
- MDXGYYOJGPFFJL-UHFFFAOYSA-N
- BIM-0013708.P001
- Boc-D-Leu-OH HO
- F78651
- Boc-Leu-OH.H2O
- NCGC00246417-02
- SY023188
- (Tert-butoxycarbonyl)leucine
- 2-tert-butoxycarbonylamino-4-methylvaleric acid
- 2-{[(tert-butoxy)carbonyl]amino}-4-methylpentanoic acid
- NSC-108690
- EN300-29803
- A923728
- NSC108690
- (tert-Butoxycarbonyl)DL-leucine
- STR07765
- 2-(tert-Butoxycarbonylamino)-4-methylpentanoic acid
- SCHEMBL17559
- N-t-boc-leucine
- n-boc-dl-leucine
- SMSF0004503
- 146953-81-3
- 2-[(tert-Butoxycarbonyl)amino]-4-methylpentanoic acid, AldrichCPR
- AB01725
- CB06746
- NCGC00246417-01
- CS-0454523
- AB02681
- 2-((tert-butoxycarbonyl)amino)-4-methylpentanoic acid
- N-tert-Butoxycarbonyl-L-leucine
- BCP12910
- 4-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
- BOC-DL-LEU-OH
- AKOS023263462
- 64727-35-1
- Leucine, N-tert-butyl ester, L-
- AB00656962-07
- FT-0636812
- Z285919524
- 2-[(tert-butoxycarbonyl)amino]-4-methylpentanoic acid
- CHEMBL1740865
- N-(tert-Butoxycarbonyl)-L-leucine monohydrate
- Boc-L-2-aminovaleric acid
- L-Leucine,1-dimethylethoxy)carbonyl]-
- FT-0637460
- BOC-[15N]LEU-OH
- boc-dl-leucine
- 53296-34-7
- CBMicro_013750
- STK525783
- DB-254082
- N-(tert-butoxycarbonyl)leucine
- BBL028156
- Boc-L-Leucine monohydrate
- DB-042026
- MDL： MFCD00076949
- Inchi： 1S/C11H21NO4/c1-7(2)6-8(9(13)14)12-10(15)16-11(3,4)5/h7-8H,6H2,1-5H3,(H,12,15)(H,13,14)
- InChI Key： MDXGYYOJGPFFJL-UHFFFAOYSA-N
- SMILES： O(C(NC(C(=O)O)CC(C)C)=O)C(C)(C)C

Computed Properties

Exact Mass: 231.14705815g/mol
Monoisotopic Mass: 231.14705815g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 75.6Å²

2-{(tert-butoxy)carbonylamino}-4-methylpentanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM118983-5g	N-Boc-DL-Leucine	64727-35-1	97%	5g	$224	2021-06-09
Chemenu	CM118983-10g	N-Boc-DL-Leucine	64727-35-1	97%	10g	$393	2021-06-09
Chemenu	CM118983-5g	N-Boc-DL-Leucine	64727-35-1	97%	5g	$***	2023-05-29
Chemenu	CM118983-10g	N-Boc-DL-Leucine	64727-35-1	97%	10g	$***	2023-05-29
Apollo Scientific	OR452083-5g	Boc-DL-leucine	64727-35-1	97%	5g	£91.00	2025-02-20
Apollo Scientific	OR452083-25g	Boc-DL-leucine	64727-35-1	97%	25g	£320.00	2025-02-20
Enamine	EN300-29803-0.05g	2-{[(tert-butoxy)carbonyl]amino}-4-methylpentanoic acid	64727-35-1	95.0%	0.05g	$21.0	2025-03-21
Enamine	EN300-29803-0.1g	2-{[(tert-butoxy)carbonyl]amino}-4-methylpentanoic acid	64727-35-1	95.0%	0.1g	$30.0	2025-03-21
Enamine	EN300-29803-0.25g	2-{[(tert-butoxy)carbonyl]amino}-4-methylpentanoic acid	64727-35-1	95.0%	0.25g	$44.0	2025-03-21
Enamine	EN300-29803-0.5g	2-{[(tert-butoxy)carbonyl]amino}-4-methylpentanoic acid	64727-35-1	95.0%	0.5g	$69.0	2025-03-21